4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H19N5O3/c1-4-10-23-13(2)11-24-16-17(21-19(23)24)22(3)20(28)25(18(16)27)12-15(26)14-8-6-5-7-9-14/h4-9,11H,1,10,12H2,2-3H3
• InChI Key: JCPPWTRLJFAWKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC=C)N(C(=O)N(C3=O)CC(=O)C4=CC=CC=C4)C
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione is a synthetic compound that has gained significant attention in the field of scientific research. This compound is known for its unique chemical structure and diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Orthoamide Derivatives of 1,3-Dimethylparabanic Acid : The study by Kantlehner, Haug, and Bauer (2012) on orthoamide derivatives, including compounds structurally related to 4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione, highlighted the synthetic pathways for obtaining heterocyclic orthoamide derivatives from 1,3-dimethyl-5-imino-imidazolidine-2,4-dione through thiolysis and methylation processes. These compounds present a foundational base for further chemical transformations and potential applications in material science and pharmaceuticals (Kantlehner, Haug, & Bauer, 2012).

• Novel Multicomponent Reactions : Nassiri et al. (2008) described multicomponent reactions involving azines and dimethyl acetylenedicarboxylate in the presence of heterocyclic NH compounds or 1,3-dicarbonyl compounds to generate enaminoesters. This approach demonstrates the versatility of incorporating 4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione related structures into complex heterocyclic frameworks, which could be pivotal in drug design and discovery (Nassiri, Maghsoodlou, Heydari, & Habibi Khorassani, 2008).

Pharmacological Potential

• Imidazo[2,1-f]purine-2,4-dione Derivatives : A series of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione showed potent 5-HT(1A) receptor ligands activity in vitro. Preliminary studies indicated anxiolytic-like activity, highlighting the pharmacological promise of compounds structurally related to 4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione. This underscores the potential of these derivatives in developing new treatments for anxiety and depression (Zagórska et al., 2009).

• Antimicrobial Activity : Research on imidazo[1,2-a]pyridinopyrimidine-2,4,6(1H,3H,5H)-triones and thioxopyrimidine-4,6(1H,5H)diones, which share a core structure with 4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione, revealed promising antibacterial activity against various pathogens. This study showcases the antimicrobial potential of these novel compounds, indicating their utility in addressing antibiotic resistance issues (Rajitha et al., 2016).

Mechanism of Action

The compound “4,7-Dimethyl-2-phenacyl-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione” is a type of imidazole . Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . They are key components to functional molecules that are used in a variety of everyday applications .

The compound also seems to have a coumarin structure. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature, so that they have been routinely employed as herbal medicines since early ages . More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria . They have been intensively screened for different biological properties .